1-(2-chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)methanesulfonamide
• InChI: InChI=1S/C18H19ClN2O4S/c1-18(2)11-25-16-8-7-13(9-15(16)20-17(18)22)21-26(23,24)10-12-5-3-4-6-14(12)19/h3-9,21H,10-11H2,1-2H3,(H,20,22)
• InChI Key: IJFHADFQQKALLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3Cl)NC1=O)C
• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol

Description

1-(2-chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C18H19ClN2O4S and its molecular weight is 394.87. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chlorophenyl)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoisomerization and Chemical Reactivity

Research on thiin-ones and their oxides, such as the study by Kowalewski and Margaretha (1993), explores the photoisomerization of cyclic sulfoxides to oxathiepin-ones, indicating potential applications in photochemical transformations and material science (Kowalewski & Margaretha, 1993).

Fluorescent Properties for Sensing and Imaging

Kauffman and Bajwa (1993) synthesized dibenzoxazolylphenols with potential applications in fluorescence-based sensing and imaging, showcasing how substituents affect the photophysical properties of fluorescent compounds (Kauffman & Bajwa, 1993).

Structural and Mechanistic Insights

The detailed structural analysis and reaction mechanisms of methanesulfonamide derivatives, as discussed by Upadhyaya et al. (1997), provide foundational knowledge for designing novel compounds with specific chemical or physical properties (Upadhyaya et al., 1997).

Agricultural Applications through Nanotechnology

Campos et al. (2015) discussed the development of polymeric and solid lipid nanoparticles for the sustained release of agricultural fungicides, highlighting the role of nanotechnology in enhancing the efficiency and reducing the environmental impact of agricultural chemicals (Campos et al., 2015).

Molecular Structure and Bonding Analysis

Studies such as that by Gowda, Foro, and Fuess (2007) on N-(3,4-Dichlorophenyl)methanesulfonamide, investigate the molecular conformation and bonding interactions within methanesulfonanilides, contributing to the understanding of molecular design principles for specific functionalities (Gowda, Foro, & Fuess, 2007).